3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C13H15NS
• Molecular Weight: 217.33 g/mol
• IUPAC Name: 3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline
• InChI: InChI=1S/C13H15NS/c1-10-3-4-13(7-11(10)2)14-8-12-5-6-15-9-12/h3-7,9,14H,8H2,1-2H3
• InChI Key: RGZPSQPXPTXCSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CSC=C2)C

Description

3,4-Dimethyl-N-(thiophen-3-ylmethyl)aniline is an aromatic amine derivative featuring a substituted aniline core. Its structure comprises a benzene ring with methyl groups at the 3- and 4-positions, linked via a methylene bridge to a thiophene ring at the 3-position (Fig. 1). This compound is of interest in medicinal chemistry and materials science due to its hybrid aromatic-heterocyclic framework, which influences electronic properties, solubility, and intermolecular interactions. It serves as a precursor in synthesizing bioactive molecules, such as noncovalent inhibitors targeting viral proteases .

Preparation Methods

The synthesis of 3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline typically involves the reaction of 3,4-dimethylaniline with thiophen-3-ylmethyl chloride under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is purified by recrystallization or column chromatography . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity .

Chemical Reactions Analysis

3,4-Dimethyl-N-(thiophen-3-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo electrophilic substitution reactions, particularly at the aromatic ring, using reagents such as halogens or nitrating agents.

Scientific Research Applications

3,4-Dimethyl-N-(thiophen-3-ylmethyl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aniline Core

(a) 3,4-Dimethoxy-N-(thiophen-3-ylmethyl)aniline

• Structure : Replaces methyl groups with methoxy (-OCH₃) at the 3- and 4-positions of the benzene ring.
• Properties: Methoxy groups enhance electron-donating capacity compared to methyl, increasing solubility in polar solvents. Molecular weight: 249.33 g/mol (C₁₃H₁₅NO₂S) .
• Applications : Used in studies requiring tunable electronic properties for charge-transfer complexes.

(b) N-[(5-Methylthiophen-2-yl)methyl]-3-(trifluoromethyl)aniline

• Structure : Substitutes the benzene ring’s 3-position with a trifluoromethyl (-CF₃) group and modifies the thiophene substituent (5-methylthiophen-2-yl).
• Properties : The -CF₃ group introduces strong electron-withdrawing effects, altering reactivity in electrophilic substitution. Molecular weight: 271.30 g/mol (C₁₃H₁₂F₃NS) .
• Applications : Explored in agrochemicals due to enhanced stability under oxidative conditions.

Heterocyclic Modifications

(a) 3,4-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline

• Structure : Replaces the thiophene moiety with a pyrrole ring.
• Research Findings : Structural studies show that the pyrrole derivative forms stronger hydrogen bonds compared to the thiophene analogue, influencing crystal packing .

(b) 4-Bromo-2-{(E)-[(3,4-dimethylphenyl)imino]methyl}phenol

• Structure: Incorporates a bromophenol group and an imine linkage instead of the methylene-thiophene unit.
• Properties : The imine group enables chelation with transition metals (e.g., Cu²⁺, Ni²⁺), making it suitable for catalytic applications .

Physicochemical and Electronic Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP<sup>*</sup>	Applications
3,4-Dimethyl-N-(thiophen-3-ylmethyl)aniline	C₁₃H₁₅NS	217.33	3,4-dimethyl, thiophen-3-ylmethyl	~3.2	Inhibitor synthesis
3,4-Dimethoxy analogue	C₁₃H₁₅NO₂S	249.33	3,4-dimethoxy, thiophen-3-ylmethyl	~2.8	Charge-transfer materials
3-Pentanyl-substituted analogue	C₁₃H₂₁N	191.32	3,4-dimethyl, 3-pentanyl	~4.1	Solvent-dependent reactivity studies

^* Predicted using fragment-based methods.

Key Research Findings

Synthetic Utility : 3,4-Dimethyl-N-(thiophen-3-ylmethyl)aniline is synthesized via reductive amination of thiophene-3-carbaldehyde and 3,4-dimethylaniline using NaBH(OAc)₃, achieving yields >70% .

Electronic Effects : The thiophene ring’s sulfur atom contributes to π-conjugation, reducing the HOMO-LUMO gap by ~0.5 eV compared to pyrrole analogues .

Biological Activity : Derivatives of this compound exhibit inhibitory activity against viral proteases, with IC₅₀ values in the micromolar range, attributed to the thiophene’s hydrophobic interactions .

Biological Activity

3,4-Dimethyl-N-(thiophen-3-ylmethyl)aniline is an organic compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound features a thiophene ring attached to a dimethyl-substituted aniline moiety. Its unique structure contributes to its biological properties, allowing for interactions with various molecular targets in biological systems.

Property	Value
Chemical Formula	C₁₃H₁₅N₁S
Molecular Weight	225.33 g/mol
Functional Groups	Aniline, Thiophene

The mechanism of action for 3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline is believed to involve:

• Interactions with Enzymes and Receptors : The thiophene ring can engage in π-π interactions with aromatic amino acids in proteins, while the aniline moiety may form hydrogen bonds with polar residues.
• Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest at specific phases (e.g., S and G2/M), leading to apoptosis in cancer cells .

Antimicrobial Properties

Research indicates that derivatives of this compound exhibit significant antimicrobial activity. For instance, studies have shown that similar compounds can effectively inhibit the growth of various bacterial strains and fungi. The presence of the thiophene ring enhances the compound's interaction with microbial targets.

Anticancer Activity

In vitro studies have demonstrated that 3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline exhibits cytotoxic effects against several cancer cell lines. The following table summarizes the inhibitory concentrations (IC50) observed in relevant studies:

Cell Line	IC50 (µM)	Effect Observed
HCT-116	7.1	Selective cytotoxicity
A549	10.5	Induction of apoptosis
HeLa	11.9	Cell cycle arrest in G2/M phase

In one study, derivatives were tested against a panel of human tumor cell lines, showing selective cytotoxicity with IC50 values ranging from 7.1 to 11.9 µM . The mechanisms underlying these effects include inhibition of tubulin polymerization and disruption of cellular processes critical for cancer cell survival.

Case Studies

• Study on Anticancer Effects :
  A recent study evaluated various derivatives of thiophene-containing anilines against different cancers including colon and lung cancers. The results indicated that compounds similar to 3,4-dimethyl-N-(thiophen-3-ylmethyl)aniline showed potent anticancer activity, particularly against HCT-116 cells .
• Antimicrobial Evaluation :
  Another investigation focused on the antimicrobial properties of thiophene derivatives, revealing that certain modifications enhanced their efficacy against resistant bacterial strains.